methyl 3-{[(1E)-3-oxo-2-(trifluoromethyl)prop-1-en-1-yl]amino}thiophene-2-carboxylate
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Overview
Description
The compound contains a thiophene ring, which is a five-membered ring with one sulfur atom and four carbon atoms. It also has a trifluoromethyl group, an amino group, and a carboxylate ester group. The presence of these functional groups suggests that this compound could have interesting chemical and physical properties .
Molecular Structure Analysis
The molecular structure of this compound would be influenced by the electron-rich nature of the thiophene ring and the electronegativity of the fluorine atoms in the trifluoromethyl group. The presence of the amino group could also lead to the formation of hydrogen bonds .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. The thiophene ring might undergo electrophilic aromatic substitution reactions, while the trifluoromethyl group could be susceptible to nucleophilic attack. The carboxylate ester group could undergo hydrolysis or transesterification reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylate ester group and the potential for hydrogen bonding might increase its solubility in polar solvents .Mechanism of Action
Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'methyl 3-{[(1E)-3-oxo-2-(trifluoromethyl)prop-1-en-1-yl]amino}thiophene-2-carboxylate' involves the reaction of methyl thiophene-2-carboxylate with (1E)-3-oxo-2-(trifluoromethyl)prop-1-en-1-amine in the presence of a suitable coupling agent.", "Starting Materials": [ "Methyl thiophene-2-carboxylate", "(1E)-3-oxo-2-(trifluoromethyl)prop-1-en-1-amine", "Suitable coupling agent" ], "Reaction": [ "To a solution of methyl thiophene-2-carboxylate in a suitable solvent, add a suitable coupling agent and stir for a few minutes.", "Add (1E)-3-oxo-2-(trifluoromethyl)prop-1-en-1-amine to the reaction mixture and stir for a few hours at room temperature.", "After completion of the reaction, quench the reaction mixture with water and extract the product with a suitable organic solvent.", "Purify the product by column chromatography or recrystallization to obtain the desired compound 'methyl 3-{[(1E)-3-oxo-2-(trifluoromethyl)prop-1-en-1-yl]amino}thiophene-2-carboxylate'." ] } | |
CAS No. |
2416245-94-6 |
Molecular Formula |
C10H8F3NO3S |
Molecular Weight |
279.2 |
Purity |
93 |
Origin of Product |
United States |
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